Cas no 812690-40-7 (1-N-Boc-4-(cyclopentylamino)piperidine)
1-N-Boc-4-(cyclopentylamino)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinecarboxylicacid, 4-(cyclopentylamino)-, 1,1-dimethylethyl ester
- 1-Boc-4-cyclopentylamino-piperidine
- 1-BOC-4-CYCLOPENTYLAMINOPIPERIDINE,
- tert-butyl 4-(cyclopentylamino)piperidine-1-carboxylate
- 1-N-Boc 4-(cyclopentylamino)piperidine
- AB1205
- 1-Boc-4-(cyclopentylamino)piperidine
- 2-Methyl-2-propanyl 4-(cyclopentylamino)-1-piperidinecarboxylate
- 1-Boc-4-cyclopentylaminopiperidine
- 1-Boc-4-cyclopentylamino-piperidine, AldrichCPR
- FT-0751408
- TERT-BUTYL4-(CYCLOPENTYLAMINO)PIPERIDINE-1-CARBOXYLATE
- DTXSID30656256
- MFCD04114961
- AKOS009844273
- AB19335
- 1-N-BOC 4-(CYCLOPENTYLAMINO) PIPERIDINE
- CS-0340954
- NNZQFZSKWUWNIS-UHFFFAOYSA-N
- SCHEMBL1001758
- 812690-40-7
- 1-N-Boc-4-(cyclopentylamino)piperidine
-
- MDL: MFCD04114961
- Inchi: 1S/C15H28N2O2/c1-15(2,3)19-14(18)17-10-8-13(9-11-17)16-12-6-4-5-7-12/h12-13,16H,4-11H2,1-3H3
- InChI Key: NNZQFZSKWUWNIS-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC(CC1)NC1CCCC1)=O
Computed Properties
- Exact Mass: 268.21500
- Monoisotopic Mass: 268.215
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6A^2
- XLogP3: 2.5
Experimental Properties
- PSA: 41.57000
- LogP: 3.24690
1-N-Boc-4-(cyclopentylamino)piperidine Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-N-Boc-4-(cyclopentylamino)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM179281-5g |
1-Boc-4-cyclopentylamino-piperidine |
812690-40-7 | 95% | 5g |
$419 | 2021-08-05 | |
| Chemenu | CM179281-10g |
1-Boc-4-cyclopentylamino-piperidine |
812690-40-7 | 95% | 10g |
$796 | 2021-08-05 | |
| Chemenu | CM179281-25g |
1-Boc-4-cyclopentylamino-piperidine |
812690-40-7 | 95% | 25g |
$1466 | 2021-08-05 | |
| Chemenu | CM179281-5g |
1-Boc-4-cyclopentylamino-piperidine |
812690-40-7 | 95% | 5g |
$531 | 2024-07-23 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0027-1g |
1-Boc-4-cyclopentylamino-piperidine |
812690-40-7 | 97% | 1g |
1187.26CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0027-5g |
1-Boc-4-cyclopentylamino-piperidine |
812690-40-7 | 97% | 5g |
3799.23CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0027-25g |
1-Boc-4-cyclopentylamino-piperidine |
812690-40-7 | 97% | 25g |
13229.46CNY | 2021-05-08 | |
| Alichem | A129003908-5g |
tert-Butyl 4-(cyclopentylamino)piperidine-1-carboxylate |
812690-40-7 | 95% | 5g |
$479.36 | 2023-09-01 | |
| Alichem | A129003908-10g |
tert-Butyl 4-(cyclopentylamino)piperidine-1-carboxylate |
812690-40-7 | 95% | 10g |
$868.02 | 2023-09-01 | |
| Alichem | A129003908-25g |
tert-Butyl 4-(cyclopentylamino)piperidine-1-carboxylate |
812690-40-7 | 95% | 25g |
$1599.36 | 2023-09-01 |
1-N-Boc-4-(cyclopentylamino)piperidine Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 1-N-Boc-4-(cyclopentylamino)piperidine
Comprehensive Overview of 1-N-Boc-4-(cyclopentylamino)piperidine (CAS No. 812690-40-7): Properties, Applications, and Industry Insights
1-N-Boc-4-(cyclopentylamino)piperidine (CAS No. 812690-40-7) is a high-value piperidine derivative widely utilized in pharmaceutical and organic synthesis. This compound features a Boc-protected amine and a cyclopentylamino moiety, making it a versatile intermediate for drug discovery and fine chemical production. Its molecular structure (C15H28N2O2) and stability under controlled conditions have garnered significant attention from researchers exploring kinase inhibitors and CNS-targeting therapeutics.
Recent trends in AI-driven drug discovery and green chemistry have amplified interest in 812690-40-7. Computational studies highlight its potential as a scaffold for GPCR modulators, aligning with industry demands for novel neurological disorder treatments. The compound's Boc group allows selective deprotection, enabling precise modifications—a feature frequently searched in peptide coupling reactions and protecting group strategies.
From a synthetic perspective, 1-N-Boc-4-(cyclopentylamino)piperidine demonstrates excellent compatibility with cross-coupling reactions and reductive amination protocols. Analytical data (HPLC purity >98%, characteristic NMR peaks at δ 1.45 ppm for Boc protons) confirm its reliability for high-throughput screening. These properties address frequent queries about building block stability and chiral auxiliary applications in medicinal chemistry forums.
Market analyses reveal growing procurement of CAS 812690-40-7 by contract research organizations (CROs) developing next-generation antidepressants. Its structural similarity to approved sigma receptor ligands has spurred patent filings, particularly in neuropathic pain management—a trending topic in PubMed searches. Regulatory-compliant synthesis methods (avoiding hazardous reagents) further enhance its appeal for GMP manufacturing.
Emerging applications include its use in PROTAC degraders and covalent inhibitor design, areas dominating ACS symposium discussions. The compound's logP value (2.8) and hydrogen bond acceptors (4) align with Lipinski's rule, explaining its prevalence in lead optimization studies. Storage recommendations (-20°C under nitrogen) and MSDS-compliant handling procedures are frequently documented in electronic lab notebooks (ELNs).
With the pharmaceutical intermediates market projected to exceed $40 billion by 2027, 1-N-Boc-4-(cyclopentylamino)piperidine remains a strategic asset for structure-activity relationship (SAR) studies. Its mention in FDA Orange Book cross-references and enantioselective catalysis publications underscores its multidisciplinary relevance, particularly in orphan drug development pipelines.
812690-40-7 (1-N-Boc-4-(cyclopentylamino)piperidine) Related Products
- 412293-88-0(N-Boc-4-dimethylaminopiperidine)
- 319427-80-0(1-Piperidinecarboxylicacid, 4-(cycloheptylamino)-, 1,1-dimethylethyl ester)
- 147539-41-1(tert-butyl 4-(methylamino)piperidine-1-carboxylate)
- 239482-98-5(tert-butyl 2-(2-aminoethyl)piperidine-1-carboxylate)
- 301225-58-1(1-Boc-4-Propylaminopiperidine)
- 534595-51-2(tert-Butyl 4-(Isopropylamino)piperidine-1-carboxylate)
- 206274-13-7(1-N-Boc-4-(cyclohexylamino)piperidine)
- 108612-54-0(tert-butyl N-methyl-N-(piperidin-4-yl)carbamate)
- 264905-39-7(tert-butyl 4-(ethylamino)piperidine-1-carboxylate)
- 125541-12-0(1,4'-Bipiperidine-1'-carbonyl-1'-carboxylic Acid tert-Butyl Ester)